Cas no 2728726-16-5 ((3S)-3-(methanesulfonylmethyl)morpholine hydrochloride)

• Product Name: (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride
• CAS No: 2728726-16-5
• MF: C₆H₁₄ClNO₃S
• MW: 215.698259830475
• MDL: MFCD34562255
• CID: 5615821
• PubChem ID: 165589367
• Update Time: 2025-10-30

(3S)-3-(methanesulfonylmethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride
• 2728726-16-5
• EN300-33051683
• (S)-3-((Methylsulfonyl)methyl)morpholine hydrochloride

• MDL： MFCD34562255
• Inchi： 1S/C6H13NO3S.ClH/c1-11(8,9)5-6-4-10-3-2-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： NVGQGXSHAIMETJ-RGMNGODLSA-N
• SMILES： Cl.S(C)(C[C@@H]1COCCN1)(=O)=O

Computed Properties

• Exact Mass: 215.0382922g/mol
• Monoisotopic Mass: 215.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride

Introduction to (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride (CAS No. 2728726-16-5)

(3S)-3-(methanesulfonylmethyl)morpholine hydrochloride, with the CAS number 2728726-16-5, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The morpholine moiety, combined with a methanesulfonylmethyl group, contributes to its distinctive chemical behavior, making it a valuable candidate for various biochemical and pharmacological studies.

The< strong> stereochemistry of (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride plays a crucial role in determining its biological activity. The (3S) configuration indicates a specific spatial arrangement of atoms, which can influence how the compound interacts with biological targets. This stereochemical specificity is often a key factor in the design of effective pharmaceutical agents, as it can enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of morpholine derivatives for their potential therapeutic benefits. Morpholine-based compounds have shown promise in various pharmacological applications, including antiviral, anti-inflammatory, and analgesic properties. The introduction of the methanesulfonylmethyl group further modulates the pharmacokinetic and pharmacodynamic profiles of the compound, making it an attractive candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing drug candidates to achieve maximal efficacy while minimizing side effects. (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride exemplifies this approach, as its structural features are tailored to enhance biological activity. Studies have demonstrated that the morpholine ring can serve as a scaffold for designing molecules that interact selectively with biological receptors, leading to improved therapeutic outcomes.

One of the most compelling aspects of (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride is its potential in addressing unmet medical needs. For instance, researchers have explored its utility in developing treatments for neurological disorders, where precise molecular interactions are critical. The compound's ability to modulate neurotransmitter activity makes it a promising candidate for further exploration in this area.

The< strong> chemical synthesis of (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride is another area of active investigation. Efficient synthetic routes are essential for producing the compound in sufficient quantities for both laboratory research and potential clinical trials. Advances in synthetic methodologies have enabled researchers to access complex molecules like this one more readily, facilitating their use in drug discovery programs.

In addition to its pharmacological potential, (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride has interesting physicochemical properties that make it suitable for various applications. Its solubility profile, stability under different conditions, and compatibility with other pharmaceutical excipients are all critical factors that contribute to its suitability for formulation development.

The< strong> role of computational chemistry in studying (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride cannot be overstated. Molecular modeling techniques have allowed researchers to predict how the compound will behave in different environments and how it might interact with biological targets. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical testing.

Recent publications have begun to shed light on the< strong> mechanisms of action of morpholine derivatives like (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride. By understanding these mechanisms at a molecular level, researchers can fine-tune the structure of the compound to enhance its therapeutic effects. This knowledge is crucial for developing drugs that are not only effective but also safe and well-tolerated by patients.

The< strong> future directions for research on (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride are promising. Ongoing studies aim to explore its potential in treating a wide range of diseases, from infectious disorders to chronic conditions. As our understanding of biological systems continues to grow, so too does the potential for this compound to make a significant impact on human health.

In conclusion, (3S)-3-(methanesulfonylmethyl)morpholine hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, stereochemical configuration, and diverse biological activities make it a compelling subject for further research. As advancements continue in synthetic chemistry and computational biology, we can expect even more innovative uses for this remarkable molecule.